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Compound of Interest

Compound Name: (+)-Cloprostenol sodium salt

Cat. No.: B8036602

Get Quote

(+)-Cloprostenol sodium is a synthetic, highly potent analogue of prostaglandin F2α (PGF2α)

[1]. It is utilized primarily as a luteolytic agent in veterinary and pharmaceutical research. The

paramount safety concern during its handling and disposal is its extreme reproductive toxicity

and potential to induce severe bronchospasms[2].

To understand the strict disposal requirements, we must look at its mechanism of action. The

compound acts as a selective agonist for the prostaglandin F (FP) receptor. Even at microgram

levels, exposure via inhalation of aerosolized dust or transdermal absorption can trigger a Gq-

protein coupled cascade. This leads to a massive release of intracellular calcium, inducing

intense smooth muscle contraction[3]. For pregnant personnel, this can rapidly cause

premature uterine contractions, luteolysis, and miscarriage[2].
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Mechanistic pathway of (+)-Cloprostenol-induced reproductive toxicity via FP receptor

activation.
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Quantitative Physicochemical & Toxicity Profile
Designing an effective disposal plan requires aligning the chemical's physical properties with its

toxicity metrics.

Property Value Operational Implication

CAS Number 62561-03-9[2]
Must be explicitly listed on all

hazardous waste manifests.

Molecular Weight 446.9 g/mol [3]

High molecular weight; non-

volatile, reducing ambient

vapor risk but high dust risk.

Solubility
>10 mg/mL (H₂O), Soluble in

EtOH[3]

Dictates the use of alcohol-

based solvents for surface

decontamination[4].

Oral LD50 (Rat) 25 mg/kg[5]

Classified as Acute Toxicity

Category 4; fatal/harmful if

swallowed[2].

NOEL (Marmoset/Rat) 50 µg/kg/day[5]

Microgram-level biological

activity necessitates extreme

containment.

Environmental Hazard Water Hazard Class 3[6]

Absolutely prohibited from

drain disposal; highly toxic to

aquatic life[6].

Step-by-Step Spill Containment & Decontamination
Protocol
A spill of (+)-Cloprostenol sodium powder or concentrated solution is a critical event. This

protocol is designed as a self-validating system, ensuring that no residual API remains to pose

a contact hazard.

Step 1: Evacuation & Isolation: Immediately evacuate personnel from the immediate area.

Ensure laboratory ventilation (fume hoods/HVAC) is active, but avoid creating drafts that
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could aerosolize powders[4].

Step 2: Don Maximum PPE: Responders must wear a NIOSH-approved self-contained

breathing apparatus or high-efficiency particulate respirator, heavy rubber gloves (nitrile

double-gloving is acceptable if heavy rubber is unavailable), safety goggles, and an

impermeable lab coat[2].

Step 3: Containment (Causality-Driven):

For Liquids: Do not use standard paper towels, which can spread the API. Cover the spill

with a finely-powdered liquid-binding material (e.g., diatomite or universal binders)[4]. This

inert matrix traps the API without reacting.

For Solids:Never sweep dry powder. Sweeping aerosolizes the microgram-active particles,

bypassing the skin barrier via inhalation. Instead, gently cover the powder with damp

absorbent pads to suppress dust[2].

Step 4: Chemical Decontamination: Use non-sparking tools to transfer the absorbed mass

into a sealable hazardous waste container[7]. Because (+)-Cloprostenol sodium leaves

highly active microscopic residues, scrub the affected surfaces thoroughly with an alcohol-

based solvent (ethanol or methanol)[4]. The alcohol effectively solubilizes the salt, pulling it

from the surface.

Step 5: Validation: Perform a secondary wipe-down using a standard laboratory detergent

and water. Dispose of all brushes, wipes, and PPE used during this process as contaminated

hazardous waste[8].

Standard Operating Procedure (SOP) for Routine
Waste Disposal
Because (+)-Cloprostenol sodium is classified as extremely hazardous to water systems, it

must never enter sanitary sewers or surface water courses[6][8].
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Standard operating procedure for the containment and disposal of (+)-Cloprostenol sodium

waste.

Workflow Step 1 (Segregation): Separate (+)-Cloprostenol waste from strong acids, alkalis,

and strong oxidizing/reducing agents to prevent hazardous decomposition reactions[4].

Workflow Step 2 (Primary Containment):

Collect liquid waste in dedicated, leak-proof chemical waste carboys.

Place solid waste (empty vials, contaminated pipette tips, gloves) into rigid, puncture-

resistant hazardous waste bins[2]. Packs that cannot be cleaned must be disposed of in

the exact same manner as the pure chemical contents[8].

Workflow Step 3 (Regulatory Labeling): All containers must be tightly sealed and prominently

labeled with the GHS Signal Word "Danger", indicating "Toxic to Reproduction Category 1B"

and "Harmful if Swallowed"[2].

Workflow Step 4 (Final Destruction): Transfer the sealed containers to an approved

environmental waste contractor[7]. The mandatory method of destruction for this stable

prostaglandin analogue is high-temperature incineration at an approved waste disposal

plant[9]. This thermal destruction breaks the molecular bonds of the API, rendering it

permanently biologically inactive before any environmental discharge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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